1-(2-fluoro-5-nitrophenyl)-1H-tetrazole

• IUPAC Name: 1-(2-fluoro-5-nitrophenyl)tetrazole
• InChI: InChI=1S/C7H4FN5O2/c8-6-2-1-5(13(14)15)3-7(6)12-4-9-10-11-12/h1-4H
• InChI Key: PERUBVBZLRARSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])N2C=NN=N2)F
• Molecular Formula: C7H4FN5O2
• DSSTOX Substance ID: DTXSID601272482
• Molecular Weight: 209.14 g/mol
• CAS No.: 1114822-66-0

Description

1-(2-Fluoro-5-nitrophenyl)-1H-tetrazole (FNP-TZ) is an organic compound that has been used in various scientific research applications. It is a heterocyclic compound composed of a nitrogen and four carbon atoms, and is a member of the tetrazole family. FNP-TZ has been studied for its potential as a building block for organic synthesis, as well as for its potential applications in biochemistry and physiology.

Scientific Research Applications

Electrochemical Applications

• Corrosion Inhibition: Tetrazole derivatives, like 1-(4-nitrophenyl)-5-amino-1H-tetrazole, have been found to effectively inhibit the corrosion of stainless steel in acidic mediums. These compounds adsorb onto the metal surface, hindering acid attack and modifying the anodic dissolution process. This application is significant in material science for protecting metals in corrosive environments (Ehsani et al., 2014).

Biological and Medical Research

• Cytochemical Applications: Certain nitrophenyl substituted tetrazoles, such as 2,2'-di-p-nitrophenyl-5,5'-diphenyl-3,3'-(3,3'-dimethoxy-4,4'-biphenylene) ditetrazolium chloride, have been used for cytochemical purposes. These compounds allow visualization of enzymic activity in tissue sections, contributing to biochemical and medical research (Nachlas et al., 1957).

Chemical Synthesis and Material Science

• Formation of Metal Complexes

  Tetrazole derivatives are used in forming metal complexes. For instance, metal complex derivatives of 2N-salicylidene-5-(p-nitro phenyl)-1,3,4-thiadiazole with various metals have been synthesized, demonstrating significant applications in inorganic and coordination chemistry (Yousif et al., 2017).

• Luminescent Metal–Organic Frameworks

  Tetrazole-based ligands have been employed to create luminescent metal–organic frameworks for detecting nitro-containing explosives and antibiotics in aqueous media. This application is crucial in developing sensors for environmental and security purposes (Liu et al., 2018).

Optoelectronic Applications

• Nonlinear Optical Properties: Tetrazoles with push–pull structures exhibit significant nonlinear optical properties, which are valuable in the field of optoelectronics and photonics. These properties are influenced by the nature of the substituent and solvent polarity (West et al., 2022).

Energetic Materials

• High Energy Compounds: Tetrazole derivatives, particularly energetic polynitrotetrazoles, are synthesized for their potential use in energetic materials due to their stability and energetic behavior. This research is significant for applications in propellants and explosives (Kettner & Klapötke, 2015).